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Compound of Interest

Compound Name: ASN04421891

Cat. No.: B15611921 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available chemical and physicochemical

properties of the synthetic organic compound ASN04421891. Currently, there is a notable

absence of publicly accessible scientific literature detailing the biological activity, mechanism of

action, and specific signaling pathway modulation of this molecule. As such, this document is

focused on its fundamental chemical characteristics.

Chemical Structure and Identification
ASN04421891 is a complex synthetic molecule. Its identity is formally established through

various chemical nomenclature and notation systems.

Table 1: Chemical Identification of ASN04421891
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Identifier Value

IUPAC Name

6-methoxy-3-[[1-(2-methoxyethyl)tetrazol-
5-yl]-(2-phenylethyl-
(phenylmethyl)amino)methyl]-1H-
quinolin-2-one[1]

Canonical SMILES
COCCn1nnnc1C(c1cc2cc(OC)ccc2[nH]c1=O)N(

Cc1ccccc1)CCc1ccccc1[1]

Isomeric SMILES
COCCn1nnnc1C(c1cc2cc(OC)ccc2[nH]c1=O)N(

Cc1ccccc1)CCc1ccccc1[1]

InChI

InChI=1S/C30H32N6O3/c1-38-18-17-36-29(32-

33-34-36)28(26-20-24-19-25(39-2)13-14-

27(24)31-30(26)37)35(21-23-11-7-4-8-12-23)16-

15-22-9-5-3-6-10-22/h3-14,19-20,28H,15-

18,21H2,1-2H3,(H,31,37)[1]

InChI Key JKKKHIBCTKIWFJ-UHFFFAOYSA-N[1]

| Synonyms | ASN 04421891, ASN-04421891[1] |

Physicochemical Properties
The physicochemical properties of a compound are critical in drug discovery and development,

influencing its absorption, distribution, metabolism, and excretion (ADME) profile. The following

properties for ASN04421891 have been calculated.

Table 2: Calculated Physicochemical Properties of ASN04421891
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Property Value Source

Molecular Weight 524.63 g/mol Calculated

Molecular Formula C30H32N6O3 [1]

Hydrogen Bond Donors 1 [1]

Hydrogen Bond Acceptors 7 [1]

Rotatable Bonds 9 [1]

Topological Polar Surface Area 94.6 Å² [1]

| LogP | 4.3 |[1] |

Biological Activity and Experimental Data
As of the latest available information, there are no published studies detailing the biological

target, mechanism of action, or pharmacological effects of ASN04421891. Consequently,

quantitative data from biological assays, detailed experimental protocols, and associated

signaling pathways are not available.

Logical Workflow for Future Investigation
Should ASN04421891 become a subject of biological investigation, a logical workflow for its

characterization would be as follows. This workflow is presented as a conceptual guide for

researchers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29193518/
https://pubmed.ncbi.nlm.nih.gov/29193518/
https://pubmed.ncbi.nlm.nih.gov/29193518/
https://pubmed.ncbi.nlm.nih.gov/29193518/
https://pubmed.ncbi.nlm.nih.gov/29193518/
https://pubmed.ncbi.nlm.nih.gov/29193518/
https://www.benchchem.com/product/b15611921?utm_src=pdf-body
https://www.benchchem.com/product/b15611921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Workflow for ASN04421891 Characterization

Initial Screening

Target Identification & Validation

Mechanism of Action & Pathway Analysis

In Vivo & Preclinical Evaluation

Compound Synthesis
and Purification

High-Throughput Screening
(e.g., Phenotypic or Target-based)

Affinity Chromatography Genetic Methods
(e.g., CRISPR, siRNA)

Biophysical Binding Assays
(e.g., SPR, ITC)

In Vitro Activity Assays
(IC50/EC50 Determination)

Cellular Signaling Assays
(e.g., Western Blot, Reporter Assays)

Transcriptomic/Proteomic Analysis

Animal Model Efficacy Studies

Pharmacokinetic (PK)
and Pharmacodynamic (PD) Studies

Click to download full resolution via product page

Caption: Conceptual workflow for the biological characterization of a novel compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15611921?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/29193518/
https://pubmed.ncbi.nlm.nih.gov/29193518/
https://www.benchchem.com/product/b15611921#asn04421891-chemical-structure-and-properties
https://www.benchchem.com/product/b15611921#asn04421891-chemical-structure-and-properties
https://www.benchchem.com/product/b15611921#asn04421891-chemical-structure-and-properties
https://www.benchchem.com/product/b15611921#asn04421891-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15611921?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

